3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid
3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid
Intermediate in the preparation of Ioxitalamic Acid. An iodine-containing X-ray contrast agent.
Brand Name:
Vulcanchem
CAS No.:
22871-58-5
VCID:
VC21099165
InChI:
InChI=1S/C10H9I3N2O4/c11-5-3(9(17)15-1-2-16)6(12)8(14)7(13)4(5)10(18)19/h16H,1-2,14H2,(H,15,17)(H,18,19)
SMILES:
C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I
Molecular Formula:
C10H9I3N2O4
Molecular Weight:
601.9 g/mol
3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid
CAS No.: 22871-58-5
Cat. No.: VC21099165
Molecular Formula: C10H9I3N2O4
Molecular Weight: 601.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Intermediate in the preparation of Ioxitalamic Acid. An iodine-containing X-ray contrast agent. |
|---|---|
| CAS No. | 22871-58-5 |
| Molecular Formula | C10H9I3N2O4 |
| Molecular Weight | 601.9 g/mol |
| IUPAC Name | 3-amino-5-(2-hydroxyethylcarbamoyl)-2,4,6-triiodobenzoic acid |
| Standard InChI | InChI=1S/C10H9I3N2O4/c11-5-3(9(17)15-1-2-16)6(12)8(14)7(13)4(5)10(18)19/h16H,1-2,14H2,(H,15,17)(H,18,19) |
| Standard InChI Key | WGLWRCXOMJLZME-UHFFFAOYSA-N |
| SMILES | C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I |
| Canonical SMILES | C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I |
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